Methyl 2-(4-chloro-3-nitrobenzoyl)benzoate

• IUPAC Name: methyl 2-(4-chloro-3-nitrobenzoyl)benzoate
• InChI: InChI=1S/C15H10ClNO5/c1-22-15(19)11-5-3-2-4-10(11)14(18)9-6-7-12(16)13(8-9)17(20)21/h2-8H,1H3
• InChI Key: YHDJIHYJPQZDFP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H10ClNO5
• Molecular Weight: 319.69 g/mol
• CAS No.: 20643-68-9

Description

Methyl 2-(4-chloro-3-nitrobenzoyl)benzoate is a useful research compound. Its molecular formula is C15H10ClNO5 and its molecular weight is 319.7. The purity is usually 95%.
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Scientific Research Applications

Nitration and Substitution Reactions

• Methyl 2-(4-chloro-3-nitrobenzoyl)benzoate is involved in nitration reactions, as seen in studies involving similar compounds. For instance, the nitration of 2-(3-chloro-4-methylbenzoyl)benzoic acid leads to various nitrobenzoyl-benzoic acids, indicating potential applications in complex organic syntheses and the creation of novel compounds (Arient, Šlosar, Štěrba, & Obruba, 1967).

Synthesis of Chemical Intermediates

• It serves as a precursor or intermediate in the synthesis of various chemical compounds. For example, the reduction and condensation of similar benzoates can lead to the synthesis of compounds like Butafenacil, illustrating its role in multi-step chemical processes (Liu Ai-ju, 2015).

Structural Studies and Material Science

• The compound's derivatives are studied for their structural properties, such as hydrogen-bonded sheets and chains in crystallography. This indicates potential applications in material science and molecular engineering (Portilla, Mata, Cobo, Low, & Glidewell, 2007).

Pharmaceutical and Pesticide Applications

• Methyl benzoate analogs, which include compounds similar to this compound, are investigated for their insecticidal activities. This suggests potential applications in developing new pesticides or insect repellents (Chen, Rashid, Feng, Feng, Zhang, & Grodowitz, 2018).

Optical and Photonic Applications

• Derivatives of this compound have been studied for their optical properties, such as reverse saturable absorption, indicating potential applications in photonic devices and materials science (Nair, Kaniyarakkal, Edappadikkunnummal, John, Palengara, Narendran, & Puthiyaveettil, 2022).

Safety and Hazards

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Future Directions

As Methyl 2-(4-chloro-3-nitrobenzoyl)benzoate is provided to early discovery researchers, it’s likely that it will continue to be used in various research applications. The specific future directions will depend on the results of ongoing and future studies involving this compound.